Cas no 1210048-13-7 (7-Bromo-5,6-difluoroquinoxaline)

• Product Name: 7-Bromo-5,6-difluoroquinoxaline
• CAS No: 1210048-13-7
• MF: C₈H₃BrF₂N₂
• MW: 245.023627519608
• CID: 1092803
• PubChem ID: 59286213
• Update Time: 2025-06-09

7-Bromo-5,6-difluoroquinoxaline Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-5,6-difluoroquinoxaline
• OIFBVLLOENEPKJ-UHFFFAOYSA-N
• SCHEMBL3307262
• 1210048-13-7
• MFCD27939145
• SY297742

• Inchi： 1S/C8H3BrF2N2/c9-4-3-5-8(7(11)6(4)10)13-2-1-12-5/h1-3H
• InChI Key： OIFBVLLOENEPKJ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C2C(C=1)=NC=CN=2)F)F

Computed Properties

• Exact Mass: 243.94477g/mol
• Monoisotopic Mass: 243.94477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 25.8Ų

Additional information on 7-Bromo-5,6-difluoroquinoxaline

Introduction to 7-Bromo-5,6-difluoroquinoxaline (CAS No. 1210048-13-7)

7-Bromo-5,6-difluoroquinoxaline (CAS No. 1210048-13-7) is a versatile compound with significant applications in the fields of medicinal chemistry and materials science. This compound belongs to the quinoxaline family, which is known for its diverse biological activities and potential therapeutic applications. The presence of bromine and fluorine substituents in the molecular structure imparts unique chemical and physical properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and functional materials.

The chemical structure of 7-Bromo-5,6-difluoroquinoxaline consists of a quinoxaline core with a bromine atom at the 7-position and fluorine atoms at the 5- and 6-positions. This arrangement of substituents not only enhances the compound's reactivity but also confers specific electronic and steric effects that are crucial for its applications. The bromine atom, being a good leaving group, facilitates various substitution reactions, while the fluorine atoms contribute to the molecule's lipophilicity and metabolic stability.

In recent years, 7-Bromo-5,6-difluoroquinoxaline has gained attention in medicinal chemistry due to its potential as a lead compound for drug discovery. Research has shown that quinoxalines with similar substitutions exhibit potent antitumor, antimicrobial, and anti-inflammatory activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 7-Bromo-5,6-difluoroquinoxaline demonstrated significant antiproliferative effects against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival.

Beyond its medicinal applications, 7-Bromo-5,6-difluoroquinoxaline has also found use in materials science. The unique electronic properties of quinoxalines make them suitable for the development of organic semiconductors and luminescent materials. A recent study published in Advanced Materials highlighted the use of 7-Bromo-5,6-difluoroquinoxaline-based polymers in organic light-emitting diodes (OLEDs). These polymers exhibited excellent photoluminescence efficiency and stability, making them promising candidates for next-generation display technologies.

The synthesis of 7-Bromo-5,6-difluoroquinoxaline typically involves multi-step processes that ensure high purity and yield. One common synthetic route involves the condensation of 2-amino-5-bromobenzoic acid with 2-fluorobenzonitrile followed by cyclization under appropriate conditions. The choice of reagents and reaction conditions is critical to achieving the desired product with minimal side reactions. Advances in synthetic methodologies have led to more efficient and environmentally friendly processes for the production of this compound.

In terms of safety and handling, it is important to note that while 7-Bromo-5,6-difluoroquinoxaline is not classified as a hazardous material, standard laboratory practices should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area or fume hood, and properly disposing of any waste materials according to local regulations.

The future prospects for 7-Bromo-5,6-difluoroquinoxaline are promising. Ongoing research continues to explore new derivatives and analogs with enhanced biological activities or improved material properties. For example, recent studies have focused on modifying the substituents on the quinoxaline ring to optimize pharmacokinetic profiles or enhance electronic performance. These efforts are expected to lead to new applications in both pharmaceuticals and advanced materials.

In conclusion, 7-Bromo-5,6-difluoroquinoxaline (CAS No. 1210048-13-7) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and properties make it an attractive candidate for drug discovery and materials development. As research progresses, it is likely that this compound will continue to play a pivotal role in advancing our understanding and capabilities in these fields.